![molecular formula C15H18O2 B6275527 3-[(4-methoxyphenyl)methyl]spiro[3.3]heptan-1-one CAS No. 2763759-58-4](/img/no-structure.png)
3-[(4-methoxyphenyl)methyl]spiro[3.3]heptan-1-one
Overview
Description
3-[(4-methoxyphenyl)methyl]spiro[3.3]heptan-1-one (hereafter referred to as 4-MPS) is an organic compound that has been studied extensively in recent years due to its potential applications in the field of medicinal chemistry. 4-MPS is a member of the spirocyclic family of compounds and is a bicyclic system composed of two rings fused at a single carbon atom. This unique structure has made 4-MPS a target of interest for a variety of research projects with the goal of understanding its synthesis, mechanism of action, biochemical and physiological effects, and potential applications in laboratory experiments.
Scientific Research Applications
4-MPS has been studied extensively in recent years due to its potential applications in the field of medicinal chemistry. It has been found to have anti-inflammatory, anti-cancer, and anti-microbial properties, making it a potential target for the development of new drugs. In addition, 4-MPS has been studied for its potential applications in the field of materials science, as it has been found to have potential applications as a fuel additive and as a catalyst for chemical reactions.
Mechanism of Action
The exact mechanism of action of 4-MPS is still being investigated, but it is believed to be related to its ability to interact with a variety of enzymes and receptor sites in the body. It is believed that 4-MPS can bind to specific sites on enzymes and receptors, resulting in a change in their activity. This binding can result in a variety of effects, such as the inhibition or stimulation of certain biochemical reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-MPS are still being investigated, but it has been found to have a variety of potential therapeutic applications. It has been found to have anti-inflammatory, anti-cancer, and anti-microbial properties, making it a potential target for the development of new drugs. In addition, 4-MPS has been found to have a variety of effects on the cardiovascular system, including the modulation of blood pressure and the regulation of cholesterol levels.
Advantages and Limitations for Lab Experiments
4-MPS has been found to be a reliable compound for use in laboratory experiments, as it is relatively easy to synthesize and has a high yield. In addition, 4-MPS has a wide range of potential applications in the field of medicinal chemistry, making it a valuable tool for research. However, there are some potential limitations to using 4-MPS in laboratory experiments, as it is potentially toxic and can cause adverse effects in certain individuals.
Future Directions
The potential applications of 4-MPS are still being explored, and there are a number of possible future directions for research. These include further investigation into the biochemical and physiological effects of 4-MPS, as well as the development of new drugs based on its structure. In addition, further research into the synthesis of 4-MPS could lead to improved efficiency and yield, as well as the development of new synthetic pathways. Finally, further research into the mechanism of action of 4-MPS could lead to the development of new therapeutic applications for the compound.
Synthesis Methods
4-MPS is synthesized through a multi-step process that begins with the reaction of 4-methoxybenzaldehyde and acetone in the presence of a base catalyst. This reaction yields a product known as 4-methoxybenzylidene acetone, which is then reacted with an acid catalyst to form 4-methoxybenzylidene acetone hydrochloride. This hydrochloride is then reacted with sodium thiophenolate to form 4-MPS. This synthesis method has been found to be efficient, providing a high yield of the desired product with minimal waste products.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-[(4-methoxyphenyl)methyl]spiro[3.3]heptan-1-one involves the condensation of 4-methoxybenzaldehyde with cyclohexanone followed by a spirocyclization reaction.", "Starting Materials": [ "4-methoxybenzaldehyde", "cyclohexanone", "sodium hydroxide", "acetic acid", "ethanol", "diethyl ether" ], "Reaction": [ "4-methoxybenzaldehyde is condensed with cyclohexanone in the presence of sodium hydroxide and acetic acid to form 3-(4-methoxyphenyl)-3-cyclohexen-1-one.", "The resulting product is then subjected to a spirocyclization reaction using ethanol and diethyl ether to form 3-[(4-methoxyphenyl)methyl]spiro[3.3]heptan-1-one." ] } | |
CAS RN |
2763759-58-4 |
Molecular Formula |
C15H18O2 |
Molecular Weight |
230.3 |
Purity |
95 |
Origin of Product |
United States |
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